Cas no 67594-75-6 (Printzianic acid)

• Product Name: Printzianic acid
• CAS No: 67594-75-6
• MF: C₂₀H₂₆O₃
• MW: 314.418646335602
• CID: 1997847
• Update Time: 2025-04-21

Printzianic acid Chemical and Physical Properties

Names and Identifiers

• Printzianic acid
• (1S)-1β-[2-(3-Furanyl)ethyl]-2,3,4,5,8,9-hexahydro-1,2α-dimethyl-1H-benzocycloheptene-6-carboxylic acid

• Inchi： 1S/C20H26O3/c1-14-6-7-16-12-17(19(21)22)4-3-5-18(16)20(14,2)10-8-15-9-11-23-13-15/h4,9,11,13-14H,3,5-8,10,12H2,1-2H3,(H,21,22)
• InChI Key： XBDSUTIBMCFQFW-UHFFFAOYSA-N
• SMILES： CC1C(CCC2=COC=C2)(C)C2CCC=C(C(=O)O)CC=2CC1

Computed Properties

• Exact Mass: 314.188
• Monoisotopic Mass: 314.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds